N-(4-fluorophenyl)-6-[(4-methyl-1-piperazinyl)methyl]-1,3,5-triazine-2,4-diamine

• IUPAC Name: 2-N-(4-fluorophenyl)-6-[(4-methylpiperazin-1-yl)methyl]-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C15H20FN7/c1-22-6-8-23(9-7-22)10-13-19-14(17)21-15(20-13)18-12-4-2-11(16)3-5-12/h2-5H,6-10H2,1H3,(H3,17,18,19,20,21)
• InChI Key: DWILCPYQKGTVES-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=NC(=NC(=N2)NC3=CC=C(C=C3)F)N
• Molecular Formula: C15H20FN7
• Molecular Weight: 317.36 g/mol

Description

N-(4-fluorophenyl)-6-[(4-methyl-1-piperazinyl)methyl]-1,3,5-triazine-2,4-diamine, also known as AG-024322, is a small molecule inhibitor of cyclin-dependent kinase (CDK) 2, 5, and 9. CDKs are enzymes that regulate cell cycle progression and transcriptional elongation. AG-024322 has been extensively studied for its potential as an anticancer agent due to its ability to induce cell cycle arrest and apoptosis in cancer cells.

Mechanism of Action

N-(4-fluorophenyl)-6-[(4-methyl-1-piperazinyl)methyl]-1,3,5-triazine-2,4-diamine inhibits CDK2, 5, and 9, which are enzymes involved in cell cycle progression and transcriptional elongation. By inhibiting these enzymes, this compound induces cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, this compound has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed to supply nutrients and oxygen to tumors. This compound has also been shown to enhance the efficacy of radiation therapy in cancer cells.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-6-[(4-methyl-1-piperazinyl)methyl]-1,3,5-triazine-2,4-diamine has several advantages for use in lab experiments. It is a small molecule inhibitor, which makes it easy to synthesize and administer. It has also been extensively studied for its potential as an anticancer agent, which makes it a well-characterized compound. However, this compound has some limitations for use in lab experiments. It has low solubility in water, which can make it difficult to administer. In addition, it has not been extensively studied for its potential as a therapeutic agent for diseases other than cancer.

Future Directions

There are several potential future directions for the study of N-(4-fluorophenyl)-6-[(4-methyl-1-piperazinyl)methyl]-1,3,5-triazine-2,4-diamine. One potential direction is to investigate its potential as a therapeutic agent for diseases other than cancer, such as autoimmune diseases or neurodegenerative diseases. Another potential direction is to investigate its potential as a combination therapy with other anticancer agents. Finally, further studies are needed to elucidate the molecular mechanisms underlying the anticancer effects of this compound.

Scientific Research Applications

N-(4-fluorophenyl)-6-[(4-methyl-1-piperazinyl)methyl]-1,3,5-triazine-2,4-diamine has been studied extensively for its potential as an anticancer agent. In vitro studies have shown that this compound induces cell cycle arrest and apoptosis in a variety of cancer cell lines, including breast, lung, and colon cancer. In vivo studies have demonstrated that this compound inhibits tumor growth in mouse models of breast and lung cancer.